Cas no 53411-33-9 (3-((5-Amino-2-chlorophenyl)amino)-1-(2,4,6-trichlorophenyl)-1H-pyrazol-5(4H)-one)

• Product Name: 3-((5-Amino-2-chlorophenyl)amino)-1-(2,4,6-trichlorophenyl)-1H-pyrazol-5(4H)-one
• CAS No: 53411-33-9
• MF: C₁₅H₁₀Cl₄N₄O
• MW: 404.078098773956
• CID: 56410
• PubChem ID: 135400181
• Update Time: 2025-06-15

3-((5-Amino-2-chlorophenyl)amino)-1-(2,4,6-trichlorophenyl)-1H-pyrazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 3-((5-Amino-2-chlorophenyl)amino)-1-(2,4,6-trichlorophenyl)-1H-pyrazol-5(4H)-one
• 1-(2,4,6-TRICHLOROPHENYL)-3-(5-AMINO-2-CHLOROANILINO)-5-PYRAZOLONE
• 3-(5-AMINO-2-CHLOROANILINO)-1-(2,4,6-TRICHLOROPHENYL)-5-PYRAZOLONE
• 5-(5-amino-2-chloroanilino)-2-(2,4,6-trichlorophenyl)-4H-pyrazol-3-one
• 5-[(5-Amino-2-chlorophenyl)amino]-2,4-dihydro-2-(2,4,6-trichlorophenyl)-3H-pyrazol-3-one
• 5-(5-amino-2-chloroanilino)-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one
• 3h-pyrazol-3-one, 5-[(5-amino-2-chlorophenyl)amino]-2,4-dihydro-2-(2,4,6-trichlorophenyl)-
• AKOS003602215
• 3-(5-amino-2-chloroanilino)-1-(2,4,6-trichlorophenyl)-2-pyrazolin-5-one
• 1-(2,4,6-trichlorophenyl)-3-(2-chloro-5-aminoanilino)-4,5-dihydropyrazol-5-one
• NS00009515
• DTXSID6068852
• 3-(5-amino-2-chlorophenylamino)-1-(2,4,6-trichlorophenyl)-1H-pyrazol-5(4H)-one
• LDWDFXXBUGPHRO-UHFFFAOYSA-N
• FT-0640159
• EINECS 258-542-0
• 2-chloro-5-aminoanilino-1-(2,4,6-trichlorophenyl)-2-pyrazolin-5-one
• C15H10Cl4N4O
• 53411-33-9
• SCHEMBL10613765
• 3H-Pyrazol-3-one, 5-((5-amino-2-chlorophenyl)amino)-2,4-dihydro-2-(2,4,6-trichlorophenyl)-
• 5-(5-amino-2-chlorophenyl)imino-2-(2,4,6-trichlorophenyl)pyrazolidin-3-one
• CHEMBL5001663
• STK366124
• 5-[(5-amino-2-chlorophenyl)amino]-2-(2,4,6-trichlorophenyl)-2,4-dihydro-3H-pyrazol-3-one
• AG-205/36729042

• MDL： MFCD00128804
• Inchi： 1S/C15H10Cl4N4O/c16-7-3-10(18)15(11(19)4-7)23-14(24)6-13(22-23)21-12-5-8(20)1-2-9(12)17/h1-5H,6,20H2,(H,21,22)
• InChI Key： LDWDFXXBUGPHRO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1N1C(C/C(=N\C2C(=CC=C(C=2)N)Cl)/N1)=O)Cl)Cl

Computed Properties

• Exact Mass: 401.96100
• Monoisotopic Mass: 401.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 4.2
• Topological Polar Surface Area: 70.7A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.68
• Boiling Point: 545.4 °C at 760 mmHg
• Flash Point: 545.4 °C at 760 mmHg
• Refractive Index: 1.74
• PSA: 70.72000
• LogP: 5.19950
• Solubility: Not determined

3-((5-Amino-2-chlorophenyl)amino)-1-(2,4,6-trichlorophenyl)-1H-pyrazol-5(4H)-one Security Information

• Hazardous Material transportation number：3249
• WGK Germany：3
• Safety Instruction： S26; S36/37; S24/25; S23
• RTECS：WO9030000
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R36/37/38; R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3-((5-Amino-2-chlorophenyl)amino)-1-(2,4,6-trichlorophenyl)-1H-pyrazol-5(4H)-one

Professional Introduction to Compound with CAS No. 53411-33-9 and Product Name: 3-((5-Amino-2-chlorophenyl)amino)-1-(2,4,6-trichlorophenyl)-1H-pyrazol-5(4H)-one

Compound with the CAS number 53411-33-9 and the product name 3-((5-Amino-2-chlorophenyl)amino)-1-(2,4,6-trichlorophenyl)-1H-pyrazol-5(4H)-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The pyrazolone core and the presence of multiple substituents such as amino and chloro groups contribute to its unique chemical properties, making it a subject of extensive research.

The molecular framework of this compound is highly relevant in the context of modern drug discovery. The 3-((5-Amino-2-chlorophenyl)amino)-1-(2,4,6-trichlorophenyl)-1H-pyrazol-5(4H)-one structure incorporates a pyrazolone moiety, which is known for its versatility in forming hydrogen bonds and participating in various biochemical interactions. This feature is particularly advantageous in designing molecules that can interact with biological targets with high specificity and affinity.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry. The presence of chlorine atoms at specific positions in the 3-((5-Amino-2-chlorophenyl)amino)-1-(2,4,6-trichlorophenyl)-1H-pyrazol-5(4H)-one molecule enhances its lipophilicity and metabolic stability, which are critical factors for drug efficacy and bioavailability. Research has demonstrated that such structural features can significantly influence the pharmacokinetic properties of a drug candidate.

In the realm of drug development, the pyrazolone core serves as a scaffold for numerous bioactive molecules. The ability to modify this core structure allows chemists to explore a wide range of pharmacological activities. For instance, derivatives of pyrazolones have shown promise in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The specific arrangement of functional groups in the 3-((5-Amino-2-chlorophenyl)amino)-1-(2,4,6-trichlorophenyl)-1H-pyrazol-5(4H)-one molecule may contribute to its potential therapeutic effects by modulating key biological pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and regioselective functionalization have been instrumental in constructing the complex framework of the 3-((5-Amino-2-chlorophenyl)amino)-1-(2,4,6-trichlorophenyl)-1H-pyrazol-5(4H)-one molecule.

Evaluation of the compound's biological activity has been a focal point in recent research endeavors. In vitro studies have revealed that this molecule exhibits notable interactions with various enzymes and receptors. These interactions are indicative of its potential as a lead compound for further development into therapeutic agents. The 5-amino group and the chloro substituents play a crucial role in determining the compound's binding affinity to biological targets.

The structural diversity offered by halogenated pyrazolones like 3-((5-Amino-2-chlorophenyl)amino)-1-(2,4,6-trichlorophenyl)-1H-pyrazol-5(4H)-one provides a rich ground for exploration in drug discovery. Researchers are continuously investigating new synthetic routes to generate libraries of related compounds for high-throughput screening. This approach enables the identification of novel pharmacological entities with improved efficacy and reduced side effects.

The role of computational chemistry in understanding the properties of complex molecules cannot be overstated. Molecular modeling techniques have been utilized to predict the binding modes of this compound with potential targets. These predictions guide experimental efforts by providing insights into how structural modifications can enhance biological activity.

The future prospects for this compound are promising, given its unique structural features and demonstrated biological activity. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological profile. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating this promising lead into a viable therapeutic agent.

In conclusion,3-((5-Amino-2-chlorophenyl)amino)-1-(2,4,6-trichlorophenyl)-1H-pyrazol-5(4H)-one, represented by CAS No. 53411-33-9, stands as a testament to the innovative strides being made in pharmaceutical chemistry. Its intricate structure and versatile functional groups make it a valuable candidate for further exploration in drug development. As research continues to uncover new applications for halogenated pyrazolones, this compound holds significant promise for addressing unmet medical needs.